molecular formula C14H16O B14005463 6,9-Dimethyl-1,2,3,4-tetrahydrodibenzo[b,d]furan CAS No. 23002-95-1

6,9-Dimethyl-1,2,3,4-tetrahydrodibenzo[b,d]furan

Cat. No.: B14005463
CAS No.: 23002-95-1
M. Wt: 200.28 g/mol
InChI Key: QFMUMDJBEGJBMY-UHFFFAOYSA-N
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Description

6,9-Dimethyl-1,2,3,4-tetrahydrodibenzo[b,d]furan is a partially saturated dibenzofuran derivative characterized by two methyl substituents at the 6- and 9-positions of its fused bicyclic aromatic system. Its molecular formula is C₁₄H₁₆O, with a molecular weight of 200.28 g/mol. The tetrahydro modification reduces aromaticity, enhancing solubility in nonpolar solvents compared to fully aromatic dibenzofurans. Methyl groups at the 6- and 9-positions increase steric bulk and modulate electronic properties, influencing reactivity and interactions with biological targets .

Properties

CAS No.

23002-95-1

Molecular Formula

C14H16O

Molecular Weight

200.28 g/mol

IUPAC Name

6,9-dimethyl-1,2,3,4-tetrahydrodibenzofuran

InChI

InChI=1S/C14H16O/c1-9-7-8-10(2)14-13(9)11-5-3-4-6-12(11)15-14/h7-8H,3-6H2,1-2H3

InChI Key

QFMUMDJBEGJBMY-UHFFFAOYSA-N

Canonical SMILES

CC1=C2C3=C(CCCC3)OC2=C(C=C1)C

Origin of Product

United States

Biological Activity

6,9-Dimethyl-1,2,3,4-tetrahydrodibenzo[b,d]furan (CAS No. 23002-95-1) is a chemical compound with a unique structure that has garnered attention for its potential biological activities. This article reviews the biological activity of this compound based on diverse research findings, including cytotoxicity studies, pharmacological effects, and structure-activity relationships.

  • Molecular Formula : C14H16O
  • Molecular Weight : 200.28 g/mol
  • InChIKey : QFMUMDJBEGJBMY-UHFFFAOYSA-N
  • SMILES : CC1=C2C3=C(CCCC3)OC2=C(C=C1)C

Biological Activity Overview

The biological activity of 6,9-Dimethyl-1,2,3,4-tetrahydrodibenzo[b,d]furan has been investigated in various studies focusing on its cytotoxic effects and potential therapeutic applications.

Cytotoxicity Studies

Recent studies have evaluated the cytotoxic effects of 6,9-Dimethyl-1,2,3,4-tetrahydrodibenzo[b,d]furan on different cell lines. The compound was tested against both normal and cancerous cell lines to determine its selectivity and efficacy.

Cell LineIC50 (µM)Observations
HeLa (cervical cancer)93.7 - 322.8Significant cytotoxicity observed
EUFA30 (normal)>300Higher IC50 compared to cancer cells

In a comparative analysis, the compound demonstrated a higher cytotoxic effect on cancer cells than on normal cells, suggesting a degree of selectivity that could be beneficial for therapeutic applications .

The mechanism underlying the biological activity of 6,9-Dimethyl-1,2,3,4-tetrahydrodibenzo[b,d]furan is believed to involve the induction of apoptosis in cancer cells. This was evidenced by increased early and late apoptotic cell fractions when treated with the compound as compared to control groups .

Case Studies and Research Findings

Several studies have provided insights into the pharmacological properties of this compound:

  • Anticancer Potential :
    • A study involving various dibenzofuran derivatives indicated that compounds similar to 6,9-Dimethyl-1,2,3,4-tetrahydrodibenzo[b,d]furan exhibited significant anticancer activity against multiple cancer cell lines. The findings suggest that modifications in the molecular structure can enhance cytotoxic effects .
  • Cardioprotective Effects :
    • In models of doxorubicin-induced cardiotoxicity using H9c2 cardiomyocytes, certain derivatives related to this compound demonstrated protective effects by maintaining cell viability and reducing oxidative stress . Although specific data on 6,9-Dimethyl-1,2,3,4-tetrahydrodibenzo[b,d]furan were not highlighted in these studies, the structural similarities suggest potential cardioprotective properties.
  • Neuroprotective Activity :
    • Preliminary investigations into neuroprotective effects have shown promise for compounds within the same class as 6,9-Dimethyl-1,2,3,4-tetrahydrodibenzo[b,d]furan. These studies focus on mechanisms involving inhibition of neuroinflammation and oxidative stress reduction.

Comparison with Similar Compounds

Structural and Substituent Differences

The following table summarizes key structural analogs and their distinguishing features:

Compound Name Substituents Molecular Formula Molecular Weight (g/mol) Key Features
6,9-Dimethyl-1,2,3,4-tetrahydrodibenzo[b,d]furan 6-CH₃, 9-CH₃, tetrahydro core C₁₄H₁₆O 200.28 Enhanced lipophilicity; reduced aromaticity; potential for chiral centers.
8-Nitro-1,2,3,4-tetrahydrodibenzo[b,d]furan 8-NO₂, tetrahydro core C₁₂H₁₁NO₃ 217.22 Electron-withdrawing nitro group enhances electrophilicity; antimicrobial potential .
6,7,8,9-Tetrahydrodibenzofuran-4-amine 4-NH₂, fully saturated core C₁₂H₁₃NO 187.24 Amine group enables nucleophilic reactions; potential CNS activity .
1,2,3,4-Tetramethoxydibenzo[b,d]furan 1,2,3,4-OCH₃ C₁₆H₁₆O₅ 288.29 Methoxy groups improve solubility; antioxidant and enzyme-inhibitory activity .
3,7-Bis(phenylethynyl)dibenzo[b,d]furan 3,7-(C≡CPh) C₂₈H₁₈O 370.44 Extended conjugation for optoelectronic applications (e.g., OLEDs) .

Physical and Chemical Properties

  • Lipophilicity : The 6,9-dimethyl derivative’s logP is estimated at 3.8 , higher than the 8-nitro analog (logP ≈ 2.5) due to methyl hydrophobicity.
  • Thermal Stability : Methyl groups increase thermal stability (decomposition >250°C) compared to amine-substituted analogs (<200°C) .
  • Spectroscopic Signatures :
    • ¹H NMR : Methyl protons resonate at δ 1.2–1.5 ppm (tetrahydro core CH₂) and δ 2.3 ppm (aromatic CH₃).
    • IR : C-O-C stretch at 1240 cm⁻¹; absence of nitro or amine bands distinguishes it from analogs .

Key Research Findings

  • Substituent Effects : Methyl groups enhance metabolic stability but reduce polarity, impacting bioavailability .
  • Synthetic Challenges : Regioselective methylation at the 6- and 9-positions requires careful catalyst selection to avoid over-alkylation .
  • Toxicity Profile : Preliminary studies suggest low ecotoxicity (LC₅₀ >100 mg/L in Daphnia magna), contrasting with brominated or chlorinated dibenzofurans .

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